Cas no 2172492-76-9 (tert-butyl 3-amino-3-2-(trifluoromethyl)thiophen-3-ylpiperidine-1-carboxylate)

• Product Name: tert-butyl 3-amino-3-2-(trifluoromethyl)thiophen-3-ylpiperidine-1-carboxylate
• CAS No: 2172492-76-9
• MF: C₁₅H₂₁F₃N₂O₂S
• MW: 350.399653196335
• CID: 6241423
• PubChem ID: 165597750
• Update Time: 2025-07-21

tert-butyl 3-amino-3-2-(trifluoromethyl)thiophen-3-ylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-amino-3-2-(trifluoromethyl)thiophen-3-ylpiperidine-1-carboxylate
• EN300-1626984
• 2172492-76-9
• tert-butyl 3-amino-3-[2-(trifluoromethyl)thiophen-3-yl]piperidine-1-carboxylate

• Inchi： 1S/C15H21F3N2O2S/c1-13(2,3)22-12(21)20-7-4-6-14(19,9-20)10-5-8-23-11(10)15(16,17)18/h5,8H,4,6-7,9,19H2,1-3H3
• InChI Key： FGWMGRFXJNXJGY-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1C(F)(F)F)C1(CN(C(=O)OC(C)(C)C)CCC1)N

Computed Properties

• Exact Mass: 350.12758358g/mol
• Monoisotopic Mass: 350.12758358g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 83.8Ų

Additional information on tert-butyl 3-amino-3-2-(trifluoromethyl)thiophen-3-ylpiperidine-1-carboxylate

Research Brief on tert-Butyl 3-amino-3-[2-(trifluoromethyl)thiophen-3-yl]piperidine-1-carboxylate (CAS: 2172492-76-9)

The compound tert-butyl 3-amino-3-[2-(trifluoromethyl)thiophen-3-yl]piperidine-1-carboxylate (CAS: 2172492-76-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the importance of this compound as a key intermediate in the synthesis of novel pharmaceutical agents. The presence of the trifluoromethylthiophene moiety and the piperidine scaffold makes it a versatile building block for the development of molecules with enhanced pharmacokinetic properties. Researchers have successfully utilized this compound in the synthesis of potential inhibitors targeting various enzymes and receptors implicated in diseases such as cancer, neurological disorders, and infectious diseases.

One of the most notable advancements in the application of tert-butyl 3-amino-3-[2-(trifluoromethyl)thiophen-3-yl]piperidine-1-carboxylate is its role in the development of kinase inhibitors. Preliminary in vitro studies have demonstrated that derivatives of this compound exhibit promising inhibitory activity against specific kinases involved in cell proliferation and survival pathways. These findings suggest potential applications in oncology, particularly for targeted cancer therapies.

In addition to its role in kinase inhibition, recent research has explored the compound's utility in central nervous system (CNS) drug development. The structural features of this molecule, including the amino and carboxylate groups, make it a suitable candidate for crossing the blood-brain barrier. Early-stage investigations have shown that modifications of this scaffold can lead to compounds with affinity for neurotransmitter receptors, opening new avenues for treating neurological and psychiatric conditions.

The synthetic routes to tert-butyl 3-amino-3-[2-(trifluoromethyl)thiophen-3-yl]piperidine-1-carboxylate have also been optimized in recent studies. Novel catalytic methods have been developed to improve the yield and purity of this intermediate, making it more accessible for large-scale pharmaceutical production. These advancements in synthetic chemistry are expected to facilitate further research and development of drugs based on this scaffold.

Looking forward, the unique structural characteristics and demonstrated biological activities of tert-butyl 3-amino-3-[2-(trifluoromethyl)thiophen-3-yl]piperidine-1-carboxylate position it as a valuable tool in medicinal chemistry. Ongoing research is focusing on expanding its applications through structural modifications and combination with other pharmacophores. The compound's potential in addressing unmet medical needs continues to drive interest from both academic and industrial researchers in the chemical biology and pharmaceutical fields.